Cas no 2104211-24-5 ((1S)-2-azido-1-(1-chlorocyclopropyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(1-chlorocyclopropyl)ethan-1-ol
• CAS No: 2104211-24-5
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• CID: 6507975
• PubChem ID: 165742371
• Update Time: 2025-10-29

(1S)-2-azido-1-(1-chlorocyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(1-chlorocyclopropyl)ethan-1-ol
• 2104211-24-5
• EN300-1147471

• Inchi： 1S/C5H8ClN3O/c6-5(1-2-5)4(10)3-8-9-7/h4,10H,1-3H2/t4-/m0/s1
• InChI Key： RHQYZMZPGFTZIL-BYPYZUCNSA-N
• SMILES： ClC1([C@H](CN=[N+]=[N-])O)CC1

Computed Properties

• Exact Mass: 161.0355896g/mol
• Monoisotopic Mass: 161.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.6Ų

Additional information on (1S)-2-azido-1-(1-chlorocyclopropyl)ethan-1-ol

(1S)-2-Azido-1-(1-Chlorocyclopropyl)Ethan-1-Ol: A Comprehensive Overview

The compound (1S)-2-Azido-1-(1-Chlorocyclopropyl)Ethan-1-Ol with CAS No. 2104211-24-5 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is notable for its unique structure, which combines an azide group, a cyclopropyl ring, and an alcohol moiety. The azide group (-N3) is a highly reactive functional group that plays a critical role in various chemical reactions, including click chemistry and bioconjugation. The cyclopropyl ring, on the other hand, introduces strain and reactivity into the molecule, making it a valuable substrate for exploring cyclopropane chemistry.

Recent studies have highlighted the potential of (1S)-2-Azido-1-(1-Chlorocyclopropyl)Ethan-1-Ol in drug discovery and development. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures. For instance, the azide group can undergo [3+2] cycloaddition reactions with alkenes or alkynes, enabling the formation of heterocyclic compounds with potential pharmacological activity. Moreover, the chloro substituent on the cyclopropyl ring adds another layer of functionality, allowing for further chemical modifications such as nucleophilic substitution or elimination reactions.

The synthesis of (1S)-2-Azido-1-(1-Chlorocyclopropyl)Ethan-1-Ol involves a multi-step process that typically starts with the preparation of the cyclopropane derivative. One efficient approach involves the reaction of chlorocyclopropane with an appropriate azide precursor under specific conditions to achieve the desired stereochemistry at the alcohol center. The stereochemical integrity of the molecule is crucial, as it directly impacts the compound's biological activity and its potential applications in asymmetric synthesis.

In terms of applications, (1S)-2-Azido-1-(Chlorocyclopropyl)Ethan-1-Ol has been explored in various contexts. Its azide functionality makes it an excellent candidate for click chemistry applications, where it can be used to form covalent bonds with complementary partners such as terminal alkynes or strained alkenes. Additionally, the compound has shown promise in medicinal chemistry as a lead structure for developing bioactive molecules. For example, researchers have investigated its ability to modulate enzyme activity or interact with specific biological targets.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of (1S)-2-Azido-... Ethan-... Ol. Quantum mechanical calculations have revealed that the strained cyclopropane ring significantly alters the electronic environment around the azide group, enhancing its reactivity in certain transformations. These insights are valuable for designing more efficient synthetic routes and predicting the behavior of similar compounds in chemical reactions.

Furthermore, studies on the stereochemistry of this compound have provided valuable information about its conformational flexibility and intermolecular interactions. The (S)-configuration at the alcohol center influences both its physical properties and its ability to engage in specific hydrogen bonding interactions. This knowledge is particularly important for applications in drug design, where stereochemistry often plays a decisive role in determining bioavailability and efficacy.

In conclusion, (1S)-2-Azido... Ethan... Ol (CAS No. 2046768779) is a versatile and intriguing molecule with a wide range of applications in organic synthesis and medicinal chemistry. Its unique combination of functional groups and stereochemical features makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields within chemical science.